![molecular formula C14H13F3N2OS B2792171 5,6-dimethyl-2-((3-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one CAS No. 873943-57-8](/img/structure/B2792171.png)
5,6-dimethyl-2-((3-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one
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Overview
Description
5,6-dimethyl-2-((3-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrimidinones and has been synthesized using various methods.
Scientific Research Applications
5,6-dimethyl-2-((3-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one has shown promising results in various scientific research applications. It has been studied for its potential use as an anti-inflammatory, anti-cancer, and anti-viral agent. Studies have also investigated its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 5,6-dimethyl-2-((3-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting specific enzymes and proteins involved in various cellular processes. For example, studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have reported various biochemical and physiological effects of this compound. For example, it has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It has also been reported to induce apoptosis (programmed cell death) in cancer cells. Additionally, studies have suggested that this compound can improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 5,6-dimethyl-2-((3-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one in lab experiments is its potential therapeutic applications. This compound has shown promising results in various scientific research applications, making it a valuable tool for studying the mechanisms underlying various diseases. However, one limitation is the lack of knowledge regarding its mechanism of action. Further studies are needed to fully understand how this compound exerts its effects.
Future Directions
There are several future directions for research on 5,6-dimethyl-2-((3-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one. One direction is to investigate its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use as an anti-viral agent, particularly against emerging viral infections such as COVID-19. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential targets for therapeutic intervention.
Synthesis Methods
The synthesis of 5,6-dimethyl-2-((3-(trifluoromethyl)benzyl)thio)pyrimidin-4(3H)-one has been reported using different methods. One of the most common methods involves the reaction of 2,4,5-trimethylpyrimidine with 3-(trifluoromethyl)benzyl mercaptan in the presence of a base. The resulting product is then treated with acetic anhydride to obtain the final compound.
properties
IUPAC Name |
4,5-dimethyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F3N2OS/c1-8-9(2)18-13(19-12(8)20)21-7-10-4-3-5-11(6-10)14(15,16)17/h3-6H,7H2,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXHLTHJDGVSOCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(NC1=O)SCC2=CC(=CC=C2)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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